3-methyl-2,3-dihydro-1,3-oxazol-2-one
Overview
Description
3-methyl-2,3-dihydro-1,3-oxazol-2-one (MDO) is a heterocyclic organic compound with a variety of applications in scientific research. It is a versatile compound that can be used in a wide range of laboratory experiments and has been studied for its biochemical and physiological effects.
Scientific Research Applications
3-methyl-2,3-dihydro-1,3-oxazol-2-one has a wide range of applications in scientific research. It has been used in the synthesis of various drugs, including anticonvulsants and anti-inflammatory agents. It has also been used in the synthesis of various polymers and other materials. 3-methyl-2,3-dihydro-1,3-oxazol-2-one has been studied for its potential use as a catalyst in the synthesis of other compounds, and as a fluorescent dye for imaging and sensing applications.
Mechanism of Action
3-methyl-2,3-dihydro-1,3-oxazol-2-one has been shown to act as an inhibitor of certain enzymes, including cytochrome P450 and acetylcholinesterase. It has also been shown to interact with certain receptors and ion channels, such as the nicotinic acetylcholine receptor and the 5-HT3 receptor. These interactions may be involved in 3-methyl-2,3-dihydro-1,3-oxazol-2-one's biochemical and physiological effects.
Biochemical and Physiological Effects
3-methyl-2,3-dihydro-1,3-oxazol-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic effects. It has also been shown to have anti-cancer and anti-tumor effects. Additionally, 3-methyl-2,3-dihydro-1,3-oxazol-2-one has been shown to have antidepressant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
3-methyl-2,3-dihydro-1,3-oxazol-2-one is a versatile compound that can be used in a wide range of laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of reactions with other compounds. However, 3-methyl-2,3-dihydro-1,3-oxazol-2-one is a relatively unstable compound and is prone to degradation, which can limit its use in certain experiments.
Future Directions
3-methyl-2,3-dihydro-1,3-oxazol-2-one has a wide range of potential applications in scientific research. It has the potential to be used in the development of new drugs, polymers, and other materials. Additionally, 3-methyl-2,3-dihydro-1,3-oxazol-2-one has the potential to be used as a catalyst in the synthesis of other compounds, and as a fluorescent dye for imaging and sensing applications. Further research is needed to explore the full potential of 3-methyl-2,3-dihydro-1,3-oxazol-2-one.
Synthesis Methods
3-methyl-2,3-dihydro-1,3-oxazol-2-one can be produced synthetically through a number of different methods. It can be synthesized by reacting aldehydes with hydrazine in the presence of an acid catalyst, or by reacting an alcohol with an aldehyde in the presence of a base catalyst. 3-methyl-2,3-dihydro-1,3-oxazol-2-one can also be produced through the reaction of an aldehyde with an amine in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-methyl-2,3-dihydro-1,3-oxazol-2-one can be achieved through a cyclization reaction of an appropriate precursor.", "Starting Materials": [ "3-methyl-2-amino-2-oxoacetate", "Acetic anhydride", "Sodium acetate", "Methanol" ], "Reaction": [ "The starting material, 3-methyl-2-amino-2-oxoacetate, is reacted with acetic anhydride and sodium acetate in methanol to form the corresponding N-acetyl derivative.", "The N-acetyl derivative is then cyclized under acidic conditions to form 3-methyl-2,3-dihydro-1,3-oxazol-2-one." ] } | |
CAS RN |
59581-66-7 |
Product Name |
3-methyl-2,3-dihydro-1,3-oxazol-2-one |
Molecular Formula |
C4H5NO2 |
Molecular Weight |
99.1 |
Purity |
95 |
Origin of Product |
United States |
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